Cas no 1805177-87-0 (Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate
• CAS No: 1805177-87-0
• MF: C₁₂H₁₀F₃NO₂S₂
• MW: 321.338510990143
• CID: 4943282
• Update Time: 2023-08-22

Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-mercapto-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H10F3NO2S2/c1-2-18-10(17)5-8-3-7(6-16)4-9(11(8)19)20-12(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： YQYDSBLGTFOXKE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(=C1S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4